Cas no 65962-98-3 (Methanamine, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]-)

Methanamine, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]-, is a sulfonyloxy-substituted methanamine derivative characterized by its reactive amine and sulfonate ester functionalities. The compound's structure, featuring a 2,4,6-trimethylphenyl (mesityl) group, enhances steric hindrance and stability, making it suitable for selective organic transformations. Its sulfonyloxy moiety serves as a potential leaving group in nucleophilic substitution reactions, while the primary amine can participate in condensation or amidation processes. This compound is particularly valuable in synthetic chemistry for constructing complex molecular architectures, such as sulfonamides or amine-linked frameworks. Its stability under controlled conditions and compatibility with diverse reaction conditions underscore its utility in fine chemical synthesis and pharmaceutical intermediates.
Methanamine, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]- structure
65962-98-3 structure
Product Name:Methanamine, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]-
CAS No:65962-98-3
MF:C10H15NO3S
MW:229.296001672745
CID:4115642
PubChem ID:12948664
Update Time:2025-06-07

Methanamine, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Methanamine, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]-
    • Benzenesulfonic acid, 2,4,6-trimethyl-, methylazanyl ester
    • EN300-7539542
    • methylamino 2,4,6-trimethylbenzene-1-sulfonate
    • SCHEMBL24969530
    • O-Mesitylensulfonyl-N-methylhydroxylamin
    • 65962-98-3
    • Inchi: 1S/C10H15NO3S/c1-7-5-8(2)10(9(3)6-7)15(12,13)14-11-4/h5-6,11H,1-4H3
    • InChI Key: YGSMVCXWMDKDET-UHFFFAOYSA-N
    • SMILES: C1(S(ONC)(=O)=O)=C(C)C=C(C)C=C1C

Computed Properties

  • Exact Mass: 229.07726451Da
  • Monoisotopic Mass: 229.07726451Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.8Ų

Methanamine, N-[[(2,4,6-trimethylphenyl)sulfonyl]oxy]- Pricemore >>

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